Cas no 1804680-65-6 (2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid)

• Product Name: 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid
• CAS No: 1804680-65-6
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4916152
• Update Time: 2025-05-28

2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid

• Inchi： 1S/C8H8F2N2O3/c9-7(10)3-1-5(13)12-8(11)4(3)2-6(14)15/h1,7H,2H2,(H,14,15)(H3,11,12,13)
• InChI Key： NQSJFBYVLMDKLT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1CC(=O)O)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: -1.1
• Topological Polar Surface Area: 92.4

Additional information on 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid

Recent Advances in the Study of 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid (CAS: 1804680-65-6)

2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid (CAS: 1804680-65-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and difluoromethyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex drug molecules. The compound's structural features make it a valuable candidate for further exploration in drug discovery and development.

One of the key areas of research involving 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid is its role as an intermediate in the synthesis of novel pharmaceutical agents. Recent publications have highlighted its utility in the development of enzyme inhibitors, particularly those targeting inflammatory pathways. The presence of the difluoromethyl group is thought to enhance the compound's metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a precursor for the synthesis of kinase inhibitors. The study demonstrated that derivatives of 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid exhibited potent inhibitory activity against specific kinases involved in cancer progression. The researchers employed a combination of computational modeling and experimental validation to optimize the compound's structure for enhanced binding affinity and selectivity.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid derivatives. The findings indicated that certain modifications to the pyridine core could significantly enhance the compound's efficacy against drug-resistant bacterial strains. This research opens new avenues for the development of next-generation antibiotics, particularly in the face of rising antimicrobial resistance.

The synthesis of 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid has also been a focus of recent investigations. A 2022 paper in Organic Process Research & Development detailed an improved synthetic route that offers higher yields and better scalability. The authors emphasized the importance of optimizing reaction conditions to minimize the formation of byproducts, which is critical for industrial-scale production. This advancement is expected to facilitate the broader application of the compound in pharmaceutical manufacturing.

In conclusion, 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid (CAS: 1804680-65-6) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its versatile structure and promising biological activities make it a valuable tool for drug discovery. Future studies are likely to focus on further elucidating its mechanisms of action and expanding its applications in therapeutic development. Researchers and industry professionals should keep a close watch on emerging findings related to this compound, as it holds significant potential for addressing unmet medical needs.